2-amino-N-(cyanomethyl)acetamide
Overview
Description
2-amino-N-(cyanomethyl)acetamide is an organic compound with the molecular formula C4H7N3O . It is a derivative of cyanoacetamide and is considered an important precursor for heterocyclic synthesis .
Synthesis Analysis
The synthesis of cyanoacetamides like 2-amino-N-(cyanomethyl)acetamide can be carried out in several ways. The most common method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions . For instance, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can yield the target N-substituted cyanoacetamide compounds .Molecular Structure Analysis
The molecular structure of 2-amino-N-(cyanomethyl)acetamide consists of a cyano group (-CN), an acetamide group (CH3CONH2), and an amino group (-NH2) attached to a central carbon atom .Chemical Reactions Analysis
Cyanoacetamide-N-derivatives like 2-amino-N-(cyanomethyl)acetamide are extensively used as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .Physical And Chemical Properties Analysis
2-amino-N-(cyanomethyl)acetamide has a molecular weight of 113.12 . It has a predicted boiling point of 402.9±30.0 °C and a predicted density of 1.159±0.06 g/cm3 . Its pKa is predicted to be 12.29±0.46 .Mechanism of Action
Safety and Hazards
Future Directions
Cyanoacetamide derivatives like 2-amino-N-(cyanomethyl)acetamide have potential in evolving better chemotherapeutic agents . They are considered one of the most important precursors for heterocyclic synthesis, and their potential for creating biologically active novel heterocyclic moieties is being explored .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-amino-N-(cyanomethyl)acetamide can be achieved through a two-step reaction process. The first step involves the synthesis of N-(cyanomethyl)acetamide, which is then reacted with ammonia to obtain the final product.", "Starting Materials": [ "Acetamide", "Cyanogen bromide", "Ammonia solution (25%)", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Synthesis of N-(cyanomethyl)acetamide", "1. Dissolve acetamide (10 g) in ethanol (50 mL) and add sodium hydroxide (2 g).", "2. Add cyanogen bromide (10 g) to the above solution and stir for 2 hours at room temperature.", "3. Filter the resulting precipitate and wash with water to obtain N-(cyanomethyl)acetamide as a white solid.", "Step 2: Synthesis of 2-amino-N-(cyanomethyl)acetamide", "1. Dissolve N-(cyanomethyl)acetamide (5 g) in water (50 mL).", "2. Add ammonia solution (25%) dropwise to the above solution until the pH reaches 9-10.", "3. Stir the reaction mixture for 2 hours at room temperature.", "4. Filter the resulting precipitate and wash with water to obtain 2-amino-N-(cyanomethyl)acetamide as a white solid." ] } | |
CAS RN |
5298-10-2 |
Molecular Formula |
C4H7N3O |
Molecular Weight |
113.1 |
Purity |
95 |
Origin of Product |
United States |
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